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Compound Name:
Methyl 4-bromo-2-

methoxybenzoate

Cat. No.: B136142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Methyl 4-bromo-2-methoxybenzoate is a valuable reagent in organic synthesis, frequently

employed in the development of novel pharmaceutical compounds. However, its utility is

matched by potential hazards that necessitate rigorous adherence to safety protocols. This

guide provides essential, in-depth information on the personal protective equipment (PPE),

handling procedures, and disposal of Methyl 4-bromo-2-methoxybenzoate, ensuring the

safety of laboratory personnel and the integrity of your research.

Hazard Identification and Risk Assessment:
Understanding the "Why"
Before handling any chemical, a thorough understanding of its potential hazards is paramount.

Methyl 4-bromo-2-methoxybenzoate is classified under the Globally Harmonized System

(GHS) with the following primary hazard:

Acute Toxicity (Oral), Category 3 (H301): Toxic if swallowed.[1]

Some suppliers also indicate that it may cause skin and eye irritation.[2][3][4] The presence of

a halogen (bromine) on the aromatic ring suggests that it should be handled with the care

afforded to other halogenated aromatic compounds, which can present various toxicological

risks.[5]
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The primary routes of exposure are ingestion, skin contact, and eye contact. Inhalation of dust

particles is also a potential risk, especially when handling the solid form. Therefore, our safety

strategy is designed to create multiple barriers to prevent this compound from entering the

body.

Personal Protective Equipment (PPE): Your First
Line of Defense
A comprehensive PPE plan is non-negotiable when working with Methyl 4-bromo-2-
methoxybenzoate.[5] The following table summarizes the recommended PPE, with

explanations for each selection.
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PPE Component Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against accidental

splashes of solutions

containing the compound and

from airborne dust particles

that can cause serious eye

irritation.[5][6]

Skin Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended), a chemically

resistant lab coat, and closed-

toe shoes.[5][6]

Prevents skin contact, which

can lead to irritation.[2][4]

Nitrile and Neoprene gloves

offer good resistance to a

range of organic solvents often

used with this compound.[6][7]

A lab coat provides a

removable barrier to protect

personal clothing and

underlying skin from

contamination.[8]

Respiratory Protection

To be used in a well-ventilated

area or a chemical fume hood.

[5][6] If ventilation is

inadequate, a NIOSH-

approved respirator with

organic vapor cartridges is

necessary.[5]

Minimizes the inhalation of fine

dust particles or vapors, which

may cause respiratory tract

irritation.[4][5] Working in a

fume hood is the preferred

engineering control to contain

the chemical at its source.[6]

Operational Plan: A Step-by-Step Guide to Safe
Handling
Adherence to a standardized operational procedure is critical for minimizing exposure and

preventing accidents. The following workflow provides a logical sequence for safely handling

Methyl 4-bromo-2-methoxybenzoate.

Workflow for Safe Handling
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Preparation

Handling

Cleanup & Disposal

1. Prepare Work Area
- Ensure fume hood is operational.

- Clear clutter and gather all necessary equipment.

2. Don Appropriate PPE
- Lab coat, gloves, safety goggles, and face shield.

3. Aliquot Chemical
- Carefully weigh and transfer the required amount inside the fume hood.

- Use appropriate tools to minimize dust.

4. Perform Reaction
- Conduct all procedures within the fume hood.
- Keep the sash at the lowest practical height.

5. Decontaminate Glassware
- Rinse with a suitable solvent (e.g., acetone) in the fume hood.

- Collect rinsate as hazardous waste.

6. Segregate Waste
- Collect halogenated organic waste separately.

- Use a designated, labeled waste container.

7. Dispose of Waste
- Follow institutional hazardous waste procedures.

- Seal and store the container in a designated area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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